Cas no 30363-01-0 (1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl-)

1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl- structure
30363-01-0 structure
Product name:1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl-
CAS No:30363-01-0
MF:C21H13N5O4
MW:399.35902
CID:311751
PubChem ID:35222

1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl-
    • 2,4-BIS(M-NITROPHENYL)-6-PHENYL-S-TRIAZINE
    • 2,4-bis(3-nitrophenyl)-6-phenyl-1,3,5-triazine
    • DTXSID40275255
    • 30363-01-0
    • Inchi: InChI=1S/C21H13N5O4/c27-25(28)17-10-4-8-15(12-17)20-22-19(14-6-2-1-3-7-14)23-21(24-20)16-9-5-11-18(13-16)26(29)30/h1-13H
    • InChI Key: WDIRHVPKEINPNH-UHFFFAOYSA-N
    • SMILES: O=[N+](C1=CC=CC(C2N=C(C3C=CC=CC=3)N=C(C3C=CC=C([N+]([O-])=O)C=3)N=2)=C1)[O-]

Computed Properties

  • Exact Mass: 399.09689
  • Monoisotopic Mass: 399.096754
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 130

Experimental Properties

  • Density: 1.383
  • Boiling Point: 663.1°Cat760mmHg
  • Flash Point: 354.8°C
  • Refractive Index: 1.666
  • PSA: 124.95

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